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Crystal Structure Comparison

The table below summarizes and compares the available crystallographic data for anilazine and diclofop-

methyl.

Property Anilazine (C₉H₅Cl₃N₄) [1] Diclofop-methyl (C₁₆H₁₄Cl₂NO₄) [2]

Crystal System Triclinic [1] Information not available in search results

Space Group P1 [1] Information not available in search results

| Unit Cell Parameters | a = 7.2491 (9) Å b = 7.9910 (9) Å c = 10.5039 (13) Å α = 111.954 (6)° β = 106.411

(6)° γ = 90.111 (6)° [1] | Information not available in search results | | Unit Cell Volume | 537.38 (11) Å³ [1] |

Information not available in search results | | Z (Molecules/Unit Cell) | 2 [1] | Information not available in

search results | | Molecular Geometry | Near-planar between triazine and benzene rings (dihedral angle of

4.04°) [1] | Information not available in search results | | Intermolecular Interactions | Weak C—H⋯N

hydrogen bonds, short Cl⋯Cl contacts (3.4222 Å), weak π–π interactions (3.6428-3.6490 Å) [1] |

Information not available in search results |
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Experimental Data and Methodology

The following details the key experimental procedures from the crystallographic study of anilazine, which

provide the data in the table above [1]:

Chemical Source: The anilazine compound was purchased from Dr. Ehrenstorfer GmbH Company

[1].
Crystal Growth: Single crystals suitable for X-ray analysis were obtained by the slow evaporation
technique using a chloroform (CHCl₃) solution [1].
Data Collection: X-ray diffraction data was collected at 173 K using a Bruker APEXII CCD
diffractometer with Mo Kα radiation (λ = 0.71073 Å) [1].
Structure Resolution: The crystal structure was solved using the SHELXTL software package [1].

Key Structural Features and Interactions

The crystal structure of anilazine features specific intermolecular interactions that stabilize its three-

dimensional architecture [1]. The following diagram illustrates this network:
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This interaction network leads to the formation of two-dimensional networks parallel to the (112) plane,

which are subsequently linked into a three-dimensional architecture by weak intermolecular π–π

interactions [1].

Information Availability and Context

Anilazine: Serves as a triazine fungicide used to control fungal diseases in crops like turf, cereals,

and vegetables [1]. Its complete crystal structure is available [1].
Diclofop-methyl: Is an aryloxyphenoxypropionate herbicide used for grass control in broadleaf

crops [2]. The search results do not contain its full crystal structure data, noting it as a similar triazine
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fungicide structure in the anilazine study [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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